Cas no 104961-58-2 (1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-)

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- structure
104961-58-2 structure
Product Name:1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
CAS No:104961-58-2
Molecular Formula:C19H19NO5S
Molecular Weight:373.422864198685
CID:1148329

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Properties

Names and Identifiers

    • 1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
    • 1H-Indole-2-carboxylic acid, 5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl-
    • InChIKey: HHLNGUCCCRWZIP-UHFFFAOYSA-N
    • Inchi: 1S/C19H19NO5S/c1-12(2)26(23,24)18-15-11-14(25-3)9-10-16(15)20(17(18)19(21)22)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,21,22)
    • SMILES: N1(C2=CC=CC=C2)C2=C(C=C(OC)C=C2)C(S(C(C)C)(=O)=O)=C1C(O)=O

Computed Properties

  • Exact Mass: 373.09847

Experimental Properties

  • PSA: 85.6
  • Boiling Point: 532.0±50.0 °C(Predicted)
  • Melting Point: 171-173 °C
  • pka: 2.87±0.30(Predicted)
  • Density: 1.32±0.1 g/cm3(Predicted)

1H-Indole-2-carboxylic acid,5-methoxy-3-[(1-methylethyl)sulfonyl]-1-phenyl- Related Literature

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